2-Benzoylbenzene-1-sulfonic acid

• CAS No.: 91549-18-7
• Molecular Formula: C13H10O4S
• Molecular Weight: 262.28 g/mol
• IUPAC Name: 2-benzoylbenzenesulfonic acid
• InChI: InChI=1S/C13H10O4S/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)18(15,16)17/h1-9H,(H,15,16,17)
• InChI Key: DXPQDAHFCMBFMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC=C2S(=O)(=O)O

Description

2-Benzoylbenzene-1-sulfonic acid is a sulfonated aromatic compound characterized by a benzoyl group (-C₆H₅CO) attached to the benzene ring at the 2-position and a sulfonic acid (-SO₃H) group at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzoylbenzene-1-sulfonic acid typically involves the sulfonation of benzophenone. The process can be carried out by heating benzophenone with concentrated sulfuric acid or fuming sulfuric acid. The reaction conditions may vary, but generally, the mixture is heated under reflux to ensure complete sulfonation .

Industrial Production Methods

In an industrial setting, the production of 2-Benzoylbenzene-1-sulfonic acid may involve the use of more efficient and scalable methods. One such method includes the use of chlorosulfonic acid on benzophenone, which allows for a more controlled and efficient sulfonation process .

Chemical Reactions Analysis

Types of Reactions

2-Benzoylbenzene-1-sulfonic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonic acid group to a sulfonamide group.

Substitution: Electrophilic aromatic substitution reactions can occur, where the sulfonic acid group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sulfur trioxide and fuming sulfuric acid are commonly used for sulfonation reactions.

Major Products

The major products formed from these reactions include sulfone derivatives, sulfonamide derivatives, and various substituted benzene compounds depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Benzoylbenzene-1-sulfonic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Benzoylbenzene-1-sulfonic acid involves its interaction with specific molecular targets. The sulfonic acid group can act as a strong acid, donating protons and participating in various chemical reactions. The benzoyl group can undergo electrophilic aromatic substitution reactions, allowing the compound to interact with different molecular pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-benzoylbenzene-1-sulfonic acid with structurally related sulfonic acids and substituted benzene derivatives, focusing on molecular properties, functional groups, and applications:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
2-Benzoylbenzene-1-sulfonic acid	Not available†	C₁₃H₁₀O₄S	~278.28 (calculated)	Sulfonic acid, benzoyl	High acidity, potential use in catalysis or surfactants; limited stability data
2-Aminobenzenesulfonic acid	88-21-1	C₆H₇NO₃S	173.19	Sulfonic acid, amino	Used in dye synthesis; moderate acidity (pKa ~1.5); water-soluble
5-Acetamido-2-aminobenzenesulfonic acid	96-78-6	C₈H₁₀N₂O₄S	230.24	Sulfonic acid, amino, acetamido	Intermediate in pharmaceutical synthesis; improved solubility in polar solvents
2-[(2-Bromobenzene)sulfonamido]benzoic acid	Not provided	C₁₃H₁₀BrNO₄S	356.19	Sulfonamide, bromo, carboxylic acid	Antibacterial applications; lower acidity compared to sulfonic acids
1H-Benzimidazole-1-sulfonic acid, 2-methyl-	114389-47-8	C₈H₈N₂O₃S	212.23	Sulfonic acid, benzimidazole, methyl	Corrosive; used in organic synthesis; requires stringent safety protocols

†No CAS or experimental molecular weight data identified in reviewed sources.

Key Findings:

Acidity and Reactivity: Sulfonic acid derivatives (e.g., 2-aminobenzenesulfonic acid) exhibit stronger acidity (pKa ~0–2) compared to sulfonamides or carboxylic acids due to the -SO₃H group’s electron-withdrawing nature . The benzoyl group in 2-benzoylbenzene-1-sulfonic acid likely enhances acidity further but may reduce thermal stability due to steric hindrance. In contrast, sulfonamides (e.g., 2-[(2-bromobenzene)sulfonamido]benzoic acid) show weaker acidity (pKa ~4–6) and are more lipophilic .

Solubility and Applications: Aminated sulfonic acids (e.g., 5-acetamido-2-aminobenzenesulfonic acid) demonstrate high water solubility, making them suitable for aqueous-phase reactions or dye manufacturing . The benzoyl group in 2-benzoylbenzene-1-sulfonic acid may reduce solubility in polar solvents but improve compatibility with organic matrices, suggesting utility in polymer modification or surfactant formulations.